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Compound of Interest

Compound Name: 3,7-Dimethyl-1-octanol

Cat. No.: B074485 Get Quote

Tetrahydrogeraniol is a colorless liquid with a sweet, rose-like, waxy odor.[1][2] It is a

monoterpenoid alcohol and is the result of the complete hydrogenation of the double bonds in

geraniol.[3][4] While it is found naturally in citrus oil, it is often produced synthetically for

commercial use in fragrances for products like perfumes, soaps, and cosmetics.[1][4]

Physical Constants
The quantitative physical and chemical properties of Tetrahydrogeraniol are summarized in the

table below. These values represent a range reported across various sources and are

dependent on the specific grade and purity of the substance.
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Property Value Conditions

Molecular Formula C₁₀H₂₂O

Molecular Weight 158.28 g/mol [1][5][6]

Boiling Point 212 to 213 °C @ 760 mmHg (estimated)[7][8]

98 to 99 °C @ 9 mmHg[9]

Density / Specific Gravity 0.827 to 0.831 g/cm³ @ 20 °C[7][8][10]

0.825 to 0.832 g/cm³ @ 25 °C[1][11]

Refractive Index (nD) 1.432 to 1.440 @ 20 °C[1][11]

Flash Point 95 to 100 °C (Closed Cup)[1][6]

Solubility Insoluble In water and glycerol[5][6]

Soluble
In alcohol, most fixed oils, and

propylene glycol[5][7][8]

Purity ≥98% By Gas Chromatography[1]

Vapor Pressure 0.039 mmHg @ 25 °C (estimated)[7][8]

Experimental Protocols
The determination of physical constants requires precise and standardized experimental

methodologies. The following sections detail the protocols for measuring key properties of

Tetrahydrogeraniol.

Determination of Purity by Gas Chromatography (GC)
Gas Chromatography (GC), often coupled with Mass Spectrometry (GC-MS), is the standard

method for determining the purity of essential oils and aroma chemicals like Tetrahydrogeraniol.

[12][13] The technique separates a sample into its individual components, allowing for their

identification and quantification.[12]

Methodology:
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Sample Preparation: A sample of Tetrahydrogeraniol is diluted in a suitable solvent, such as

cyclohexane. A common dilution ratio is 1:200.[14]

Injection: A small volume (e.g., 1 µL) of the diluted sample is injected into the gas

chromatograph's heated injection port.[12][14] The high temperature volatilizes the sample

into a gaseous state.[12][15]

Separation: An inert carrier gas (e.g., helium, hydrogen) transports the vaporized sample

through a capillary column (e.g., HP-5MS).[13][16] The column is housed in an oven that

follows a specific temperature program.[16] Components of the sample travel through the

column at different rates based on their boiling points and polarity, thus achieving separation.

[13]

Detection: As each component exits the column, it passes through a detector, such as a

Flame Ionization Detector (FID) or a Mass Spectrometer (MS).[15] The detector measures

the time it took for the component to pass through the column (retention time) and its

concentration.[15]

Analysis: The output, a chromatogram, displays peaks corresponding to each component.

[13] The area under each peak is proportional to the concentration of that component in the

sample.[13] By comparing the retention times and mass spectra to those of known

standards, the identity and purity of the Tetrahydrogeraniol sample can be determined.[12]

Determination of Boiling Point (Micro or Thiele Tube
Method)
The boiling point is the temperature at which a liquid's vapor pressure equals the external

pressure.[17] The Thiele tube method is a common and efficient technique for determining the

boiling point of small liquid samples.[18]

Methodology:

Preparation: A small amount (less than 0.5 mL) of Tetrahydrogeraniol is placed into a small

test tube (fusion tube).[18]

Capillary Tube Insertion: A capillary tube, sealed at one end, is placed into the test tube with

the open end submerged in the liquid and the sealed end above the surface.[18][19]
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Assembly: The test tube is attached to a thermometer using a rubber band, ensuring the

sample is near the thermometer bulb.[18] This assembly is then inserted into a Thiele tube

containing a high-boiling point liquid like mineral oil.[20]

Heating: The side arm of the Thiele tube is gently and continuously heated.[18] This design

allows for uniform heating of the oil bath through convection currents.[19] As the temperature

rises, air trapped in the capillary tube will escape as bubbles.

Observation: Heating continues until a rapid and continuous stream of bubbles emerges

from the capillary tube's open end.[18][20] At this point, the heat is removed.

Measurement: The liquid is allowed to cool. The boiling point is the temperature recorded the

instant the stream of bubbles stops and the liquid is drawn back into the capillary tube.[18]

[19]

Determination of Density (Direct Mass and Volume
Measurement)
Density, a characteristic property of a substance, is its mass per unit volume.[21][22] It can be

determined by precisely measuring the mass and volume of a sample.

Methodology:

Mass Measurement of Cylinder: The mass of a clean, dry graduated cylinder is measured

using an electronic balance.[22]

Volume and Mass of Liquid: A specific volume of Tetrahydrogeraniol (e.g., 20 mL) is added to

the graduated cylinder.[21] The volume is recorded accurately. The combined mass of the

cylinder and the liquid is then measured.[21][22]

Temperature Measurement: The temperature of the liquid is recorded, as density is

temperature-dependent.[21]

Calculation: The mass of the liquid is calculated by subtracting the mass of the empty

cylinder from the combined mass.[23] The density is then calculated by dividing the mass of

the liquid by its measured volume.[22]
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Replication: The procedure can be repeated with different volumes of the liquid to ensure

accuracy, and the average density is reported.[22]

Determination of Refractive Index (Abbe Refractometer)
The refractive index is a dimensionless number that describes how light propagates through a

medium. It is a fundamental physical property used to identify and check the purity of liquid

substances.[24] An Abbe refractometer is a common instrument for this measurement.

Methodology:

Calibration: The instrument is calibrated using a standard liquid with a known refractive

index, often distilled water.[25]

Sample Application: A few drops of Tetrahydrogeraniol are placed on the clean, dry surface

of the measuring prism of the refractometer.

Measurement: The prisms are closed, and the user looks through the eyepiece. The light

source is adjusted to illuminate the scale.

Focusing: The micrometer screw is adjusted to bring the boundary line between the light and

dark regions into sharp focus.[25] If a color band is visible, the compensator is adjusted to

create a sharp, achromatic boundary.[25]

Reading: The lever is adjusted to align the boundary line precisely with the center of the

crosshairs in the eyepiece.[25]

Data Recording: The refractive index is read directly from the instrument's scale. The

temperature should also be recorded, as the refractive index is temperature-sensitive.[25]

The process is typically repeated to ensure consistency.[25]

Workflow Visualization
The following diagram illustrates the logical workflow for determining the purity of a

Tetrahydrogeraniol sample using Gas Chromatography-Mass Spectrometry (GC-MS).
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Caption: Workflow for Purity Analysis of Tetrahydrogeraniol via GC-MS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/General_Chemistry_Labs/Online_Chemistry_Lab_Manual/Chem_10_Experiments/02%3A_The_Density_of_Liquids_and_Solids_(Experiment)
https://www.wjec.co.uk/media/qhtfc5tj/determination-of-the-density-of-liquids-and-solids-regular-and-irregular.pdf
https://pg.edu.pl/files/ftims/2021-03/SKRYPT15.pdf
https://davjalandhar.com/dbt/chemistry/SOP%20LabManuals/B.Sc.%20BT%20SEM%20IV.pdf
https://www.benchchem.com/product/b074485#tetrahydrogeraniol-physical-constants
https://www.benchchem.com/product/b074485#tetrahydrogeraniol-physical-constants
https://www.benchchem.com/product/b074485#tetrahydrogeraniol-physical-constants
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b074485?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074485?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

